Cas no 15285-39-9 (1H-1,2,4-Triazole,5-(ethylthio)-)
15285-39-9 structure
Product Name:1H-1,2,4-Triazole,5-(ethylthio)-
CAS No:15285-39-9
MF:C4H7N3S
MW:129.183478593826
CID:120892
PubChem ID:2778186
Update Time:2025-04-18
1H-1,2,4-Triazole,5-(ethylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole,5-(ethylthio)-
- 3-ETHYLTHIO-4H-1,2,4-TRIAZOLE
- 5-(Ethylsulfanyl)-1H-1,2,4-triazole
- 3-ethylthio-1,2,4-triazole
- 3-ethylthio-1,2,4 -triazole
- 5-ethylsulfanyl-1H-1,2,4-triazole
- 15285-39-9
- UHIOXHCBRKQOTQ-UHFFFAOYSA-N
- FT-0615668
- AKOS002665340
- MFCD01312672
- AKOS006223934
- FT-0742409
- SCHEMBL774899
- 3-Ethylthio-4(H)-1,2,4-triazole
- 15182-35-1
- 1,2,4-triazol-3-yl ethyl sulfide
- SCHEMBL12242700
- 3-(ethylthio)-4H-1,2,4-triazole
-
- Inchi: 1S/C4H7N3S/c1-2-8-4-5-3-6-7-4/h3H,2H2,1H3,(H,5,6,7)
- InChI Key: UHIOXHCBRKQOTQ-UHFFFAOYSA-N
- SMILES: S(C1=NC=NN1)CC
Computed Properties
- Exact Mass: 129.03621
- Monoisotopic Mass: 129.03606841g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 68.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 66.9Ų
Experimental Properties
- Density: 1.26
- Boiling Point: 294.4°C at 760 mmHg
- Flash Point: 131.9°C
- Refractive Index: 1.571
- PSA: 41.57
1H-1,2,4-Triazole,5-(ethylthio)- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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